2-Isothiocyanato-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine

• Molecular Formula: C8H6N4OS
• Molecular Weight: 206.23 g/mol
• IUPAC Name: 2-isothiocyanato-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H6N4OS/c1-13-6-2-3-7-10-8(9-5-14)11-12(7)4-6/h2-4H,1H3
• InChI Key: CMKGLMUSTXZJBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN2C(=NC(=N2)N=C=S)C=C1

Description

2-Isothiocyanato-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H6N4OS and its molecular weight is 206.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 6-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine (0.3 g, 1.8 mmol) in dichloromethane (15 mL) was added 1,1′-thiocarbonyldi-2(1H)-pyridone (0.51 g, 2.2 mmol). The reaction was stirred at room temperature overnight, concentrated in vacuo and purified via flash chromatography yielding 2-isothiocyanato-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine (166 mg, 0.8 mmol, 44% yield) as a white solid. 1H NMR (300 MHz, CDCl3) δ ppm 8.03 (1 H, d, J=2.20 Hz), 7.54 (1 H, d, J=9.88 Hz), 7.34 (1 H, dd, J=9.51, 2.56 Hz), 3.88 (3 H, s).

Synthesis routes and methods II

Procedure details